![molecular formula C18H20FNOS B2895304 3-(2-Fluorophenyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)propan-1-one CAS No. 1798029-50-1](/img/structure/B2895304.png)
3-(2-Fluorophenyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-Fluorophenyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)propan-1-one, commonly known as 2-FDCK, is a dissociative anesthetic drug that is structurally similar to ketamine. It is a popular research chemical that is used in scientific research to study the effects of dissociative drugs on the brain and behavior.
Scientific Research Applications
Crystal Structure Analysis
Research into the crystal structures of related compounds, such as rac-threo-ifenprodil derivatives, offers insights into molecular conformations, intermolecular interactions, and potential applications in drug design and material science. For instance, the study by Kubicki and Codding (2003) on rac-threo-ifenprodil and similar derivatives showcases the importance of crystallography in understanding compound structures and interactions at the molecular level (M. Kubicki, P. W. Codding, 2003).
Pharmacological Applications
The structural features of "3-(2-Fluorophenyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)propan-1-one" may lend it to studies in pharmacology, especially in designing ligands for receptor targeting. For example, fluorination of related structures has been shown to improve pharmacokinetic profiles and receptor affinity, providing a pathway for the development of selective receptor ligands with enhanced bioavailability (M. B. van Niel et al., 1999).
Synthetic Chemistry
The compound's structure also highlights its potential in synthetic chemistry applications. Studies on similar compounds have detailed synthetic routes that enable the introduction of fluorine atoms or other functional groups, significantly impacting the physical, chemical, and biological properties of these molecules. For instance, Botteghi et al. (2001) discussed the synthesis of neuroleptic agents, emphasizing the role of catalyzed reactions in constructing complex molecules (C. Botteghi, M. Marchetti, S. Paganelli, Francesco Persi-Paoli, 2001).
Material Science
Moreover, compounds with thiophene and fluorophenyl groups have been explored for their potential in material science, including applications in organic electronics and liquid crystal displays. Hegde et al. (2013) demonstrated how such compounds could be used for photoalignment of nematic liquid crystals, highlighting the intersection of organic chemistry and advanced material development (G. Hegde, Rasha Ata Alla, A. Matharu, L. Komitov, 2013).
properties
IUPAC Name |
3-(2-fluorophenyl)-1-(4-thiophen-3-ylpiperidin-1-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FNOS/c19-17-4-2-1-3-15(17)5-6-18(21)20-10-7-14(8-11-20)16-9-12-22-13-16/h1-4,9,12-14H,5-8,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKYMWGYEOOFQIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=CSC=C2)C(=O)CCC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Fluorophenyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)propan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.